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Compound of Interest

Compound Name: PI4K-IN-1
Cat. No.: B15606865
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

PI14K-IN-1 is a potent inhibitor of Phosphatidylinositol 4-kinase Il (PI14KIlll), with pIC50 values of
9.0 and 6.6 for Pl14Kllla and PI4KIIIB, respectively. It also shows inhibitory activity against
PI13Ka/B/y/d at lower potencies. Given its role in crucial cellular signaling pathways, PI4K-IN-1
is a valuable tool in cancer research, virology, and cell biology. Accurate and reproducible
experimental results rely on the correct preparation and storage of PI4K-IN-1 stock solutions.
This document provides a detailed protocol for the preparation of PI4K-IN-1 stock solutions,
along with a summary of its quantitative data and a diagram of the relevant signaling pathway.

Quantitative Data Summary

A summary of the key quantitative data for PI4K-IN-1 is provided in the table below for easy
reference.
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Property Value

Molecular Weight 437.55 g/mol [1]

CAS Number 1800017-49-5[1]

Solubility in DMSO =125 mg/mL (285.68 mM)
Recommended Stock Solution Concentration 10 mM in DMSO

_ -20°C for up to 1 month, -80°C for up to 6
Storage of Stock Solution
months

Experimental Protocols

This protocol outlines the steps for preparing a 10 mM stock solution of PI4K-IN-1 in Dimethyl
Sulfoxide (DMSO).

Materials:

e PI4K-IN-1 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Pre-weighing Preparations: Before handling the compound, ensure that you are wearing the
appropriate PPE. Bring the PI14K-IN-1 powder to room temperature before opening the vial to

prevent condensation.
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e Weighing the Compound: Accurately weigh the desired amount of PI4K-IN-1 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 0.43755 mg of PI4K-IN-1 (Mass = Molarity x Volume x Molecular Weight).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
PI14K-IN-1 powder.

» Dissolution: Tightly cap the vial and vortex the solution until the PI4K-IN-1 is completely
dissolved. Gentle warming or sonication can be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no undissolved particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

e Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for
long-term storage (up to six months). When ready to use, thaw a single aliquot at room
temperature and dilute it to the desired working concentration in the appropriate
experimental buffer or cell culture medium.

Quality Control:

e Ensure the DMSO used is of high purity and anhydrous, as the presence of water can affect
the solubility and stability of the compound.

 Visually confirm the complete dissolution of the PI4K-IN-1 powder.

e Properly label all aliquots with the compound name, concentration, date of preparation, and
solvent.

Visualizations

Pl4K Signaling Pathway
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Caption: Simplified Pl4K signaling pathway.

PI14K-IN-1 Stock Solution Preparation Workflow

4 Preparation

1. Weigh PI4K-IN-1 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

Storage

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C
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Caption: Experimental workflow for preparing PI14K-IN-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606865/docs#preparation-of-pi4k-in-1-stock-

solutions-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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